Cas no 2679926-54-4 (rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo3.1.0hexane-1-carboxylic acid)
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2679926-54-4
- EN300-28276257
- rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid
- rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo3.1.0hexane-1-carboxylic acid
-
- Inchi: 1S/C9H10F3NO3/c10-9(11,12)6(14)13-5-1-2-8(7(15)16)3-4(5)8/h4-5H,1-3H2,(H,13,14)(H,15,16)/t4-,5-,8+/m0/s1
- InChI Key: JVMBEPUHPKREHZ-ZVQZEWSASA-N
- SMILES: FC(C(N[C@H]1CC[C@@]2(C(=O)O)C[C@H]21)=O)(F)F
Computed Properties
- Exact Mass: 237.06127767g/mol
- Monoisotopic Mass: 237.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.4Ų
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo3.1.0hexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276257-1g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 1g |
$2311.0 | 2023-09-09 | ||
| Enamine | EN300-28276257-5g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 5g |
$6702.0 | 2023-09-09 | ||
| Enamine | EN300-28276257-10g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 10g |
$9939.0 | 2023-09-09 | ||
| Enamine | EN300-28276257-0.05g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 95.0% | 0.05g |
$1942.0 | 2025-03-19 | |
| Enamine | EN300-28276257-0.1g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 95.0% | 0.1g |
$2034.0 | 2025-03-19 | |
| Enamine | EN300-28276257-0.25g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 95.0% | 0.25g |
$2126.0 | 2025-03-19 | |
| Enamine | EN300-28276257-0.5g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 95.0% | 0.5g |
$2219.0 | 2025-03-19 | |
| Enamine | EN300-28276257-1.0g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 95.0% | 1.0g |
$2311.0 | 2025-03-19 | |
| Enamine | EN300-28276257-2.5g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 95.0% | 2.5g |
$4530.0 | 2025-03-19 | |
| Enamine | EN300-28276257-5.0g |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid |
2679926-54-4 | 95.0% | 5.0g |
$6702.0 | 2025-03-19 |
rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo3.1.0hexane-1-carboxylic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo3.1.0hexane-1-carboxylic acid
Rac-(1R,4S,5R)-4-(2,2,2-Trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic Acid (CAS No. 2679926-54-4)
The compound rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2679926-54-4) is a highly specialized organic molecule with a unique bicyclic structure and functional groups that confer significant chemical and biological properties. This compound has garnered attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials synthesis.
The bicyclo[3.1.0]hexane framework of this compound is a key structural feature that contributes to its stability and bioavailability. The trifluoroacetamido group attached at the 4-position introduces electron-withdrawing effects, which can modulate the compound's reactivity and pharmacokinetic properties. Recent studies have highlighted the importance of such fluorinated substituents in enhancing drug efficacy and reducing off-target effects.
Research into rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid has focused on its potential as a building block for complex molecules with therapeutic applications. For instance, its ability to form stable amide bonds makes it an attractive candidate for peptide synthesis and drug delivery systems.
In terms of synthesis, this compound can be prepared via a multi-step process involving cyclization reactions and fluorination techniques. The stereochemistry of the molecule—specifically the (1R,4S,5R) configuration—is critical for its biological activity and must be carefully controlled during synthesis.
Recent advancements in computational chemistry have enabled researchers to model the interactions of rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid with various biological targets. These studies have provided insights into its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases.
The carboxylic acid group at the 1-position plays a pivotal role in the compound's ability to participate in hydrogen bonding networks within biological systems. This property has been leveraged in the design of novel antibiotics and antiviral agents.
Moreover, the trifluoromethyl group within the trifluoroacetamido substituent imparts lipophilicity to the molecule without significantly compromising its solubility in aqueous environments—a balance that is crucial for drug delivery.
Recent experimental studies have demonstrated that rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo[3.1.0]hexane-1-carboxylic acid exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for developing treatments for conditions such as hypertension and chronic pain.
In conclusion,rac-(1R,4S,5R)-4-(2-,trifluoroacetamido)bicyclo[3.,.,.]hexane-,carboxylic acid (CAS No.,.) represents a promising platform for advancing chemical innovation across multiple disciplines.
2679926-54-4 (rac-(1R,4S,5R)-4-(2,2,2-trifluoroacetamido)bicyclo3.1.0hexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)